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These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of (R,S)-2-Chloro-5-hydroxyphenylglycine (CHPG)
sodium salt, a selective agonist for the metabotropic glutamate receptor 5 (mGIuR5). This
document outlines the mechanism of action, key quantitative data, and detailed protocols for in
vitro assays.

Introduction to CHPG and mGIuR5

Metabotropic glutamate receptor 5 (mGIuR5) is a G-protein coupled receptor (GPCR)
predominantly located postsynaptically in the central nervous system. It plays a crucial role in
modulating synaptic plasticity, learning, and memory, and is implicated in various neurological
and psychiatric disorders.[1][2] CHPG is a selective agonist for the mGIuR5 receptor.[3][4][5] It
is a valuable pharmacological tool for investigating the physiological and pathological roles of
MGIURS5. Unlike some agonists, CHPG is completely inactive at mGluR1a receptors, offering
selectivity within the Group | mGIluR family. The sodium salt form of CHPG offers enhanced
water solubility.

Quantitative Data Summary
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The following table summarizes the effective concentrations and key parameters of CHPG in

various experimental models.

Cell Type / .
Parameter Value Application Reference
Model
CHO cells ]
. Calcium
ECso expressing 750 uM o
Mobilization
mGIluR5a
Rat Superior
Cervical Calcium Current
ECso ) ~60 uM o
Ganglion (SCG) Inhibition
neurons
) Primary Cortical Neuroprotection
Effective Conc. o 1 mM
Neurons (in vitro) Assay
) BV2 Microglial Cell Viability
Effective Conc. o 10-500 uM (24h)
Cells (in vitro) Assay
) BV2 Microglial ) ]
Effective Conc. o 0.5 mM (30 min) Apoptosis Assay
Cells (in vitro)
Cultured Rat
. . . ERK
Effective Conc. Astrocytes (in 2 mM (10 min) )
. Phosphorylation
vitro)
Rat Spinal )
) Electrophysiolog
Effective Conc. Dorsal Horn (ex 100 pM
. y (IPSC)
Vivo)
, o 250 nM (i.c.v. Neuroprotection
Effective Dose Rat (in vivo) o
injection) (TBI model)
) o 0.5-1.5 umol Feeding
Effective Dose Rat (in vivo)

(i.c.v. injection)

Behavior Study

Signaling Pathways Activated by CHPG
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Activation of mGIuR5 by CHPG initiates several downstream signaling cascades. The
canonical pathway involves coupling to the Gaq protein, leading to the activation of
Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol trisphosphate (IP3) and diacylglycerol (DAG). IPs triggers the release of intracellular
calcium (Ca2*) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).
Additionally, mGIuR5 activation has been shown to stimulate the Extracellular signal-regulated
kinase (ERK) and Akt signaling pathways, which are critical for cell survival and
neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b10787915?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

